Cas no 1190316-06-3 (3-Formyl-4-azaindole-6-carboxylic acid)

• Product Name: 3-Formyl-4-azaindole-6-carboxylic acid
• CAS No: 1190316-06-3
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD12963071
• CID: 2134879
• PubChem ID: 53412679
• Update Time: 2025-05-23

3-Formyl-4-azaindole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-4-azaindole-6-carboxylic acid
• EN300-364544
• MFCD12963071
• I10568
• 3-formyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylicacid
• 1H-Pyrrolo[3,2-b]pyridine-6-carboxylic acid, 3-formyl-
• Z1255384510
• DB-061484
• CS-0216201
• 1190316-06-3
• 3-formyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid
• 3-formyl-1H-pyrrolo(3,2-b)pyridine-6-carboxylic acid
• 985-469-8

• MDL： MFCD12963071
• Inchi： 1S/C9H6N2O3/c12-4-6-3-10-7-1-5(9(13)14)2-11-8(6)7/h1-4,10H,(H,13,14)
• InChI Key： ZDUDEJITPSMUBY-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2C(C=O)=CNC=2C=1)=O

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83Ų

3-Formyl-4-azaindole-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Formyl-4-azaindole-6-carboxylic acid

Introduction to 3-Formyl-4-Azaindole-6-Carboxylic Acid (CAS No. 1190316-06-3)

3-formyl-4-Azaindole-6-carboxylic acid, also known by its CAS registry number CAS No. 1190316-06-3, is a biologically active compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of azaindoles, which are heterocyclic aromatic compounds with a nitrogen atom in the indole ring, and it incorporates a formyl group at the 3-position and a carboxylic acid group at the 6-position, making it a unique derivative with potential therapeutic applications.

The synthesis of 3-formyl-4-Azaindole-6-carboxylic acid involves a series of intricate chemical reactions, including nucleophilic substitutions, cyclizations, and functional group transformations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity of the compound. These improvements have facilitated its use in various preclinical studies aimed at exploring its pharmacological properties.

In terms of biological activity, 3-formyl-4-Azaindole-6-carboxylic acid has demonstrated potent inhibitory effects against several key enzymes and receptors associated with chronic diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that this compound exhibits significant anti-proliferative activity against various cancer cell lines, potentially through modulation of cell cycle regulatory proteins or induction of apoptosis.

Moreover, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system (CNS) disorders. Recent research has highlighted its potential as a neuroprotective agent by mitigating oxidative stress and reducing inflammation in models of Alzheimer's disease and Parkinson's disease.

The structural features of CAS No. 1190316-06 strong>-< strong >3 strong > play a crucial role in its bioactivity. The formyl group at position 3 enhances the compound's ability to interact with specific protein targets, while the carboxylic acid group at position 6 contributes to its solubility and stability in physiological conditions. These properties collectively make it a versatile molecule for drug design and development.

In conclusion, < strong >3-formyl strong > -< strong >4-Azaindole strong > -< strong >6-carboxylic acid strong > (CAS No. 1190316 -06 -3) represents a promising lead compound in the quest for novel therapeutic agents against various diseases. Ongoing research continues to unravel its full potential, paving the way for its translation into clinical applications.